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Abstract
This document provides detailed application notes and experimental protocols for the use of

DDO-02267, a selective, lysine-targeting covalent inhibitor of ALKBH5. DDO-02267 has been

identified as a potent agent in Acute Myeloid Leukemia (AML) cells, where it elevates N6-

methyladenosine (m6A) levels in mRNA and targets the ALKBH5-AXL signaling axis. The

following protocols are based on established methodologies and are intended to guide

researchers in utilizing DDO-02267 for in vitro cell culture experiments.

Introduction
DDO-02267 is a novel small molecule that covalently binds to Lys132 of the ALKBH5 protein,

an m6A demethylase.[1] By inhibiting ALKBH5, DDO-02267 leads to an increase in m6A

methylation on mRNA, which in turn affects the stability and translation of key transcripts

involved in cancer progression. A primary target of this regulation in AML is the AXL receptor

tyrosine kinase, a key driver of cancer cell survival and proliferation.[2][3] These protocols

provide a framework for investigating the cellular effects of DDO-02267 on AML cell lines.
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Compound ALKBH5 IC50 (μM)

DDO-02267 0.49

IC50 values represent the concentration of the compound required to inhibit 50% of the

enzyme's activity in vitro.

Table 2: Anti-proliferative Activity of DDO-02267 in AML
Cell Lines

Cell Line DDO-02267 IC50 (μM)

MOLM-13 Data not available

MV4-11 Data not available

IC50 values for cell proliferation indicate the concentration of the compound that inhibits 50% of

cell growth. While the primary research confirms anti-proliferative effects, specific IC50 values

for these cell lines were not publicly available in the reviewed literature.
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DDO-02267 Mechanism of Action
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Caption: DDO-02267 inhibits ALKBH5, leading to increased m6A methylation and subsequent

downregulation of the AXL signaling pathway in AML.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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